5-cyclopropyl-N-(1-phenylpropylideneamino)-1H-pyrazole-3-carboxamide

• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 5-cyclopropyl-N-[(E)-1-phenylpropylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H18N4O/c1-2-13(11-6-4-3-5-7-11)17-20-16(21)15-10-14(18-19-15)12-8-9-12/h3-7,10,12H,2,8-9H2,1H3,(H,18,19)(H,20,21)/b17-13+
• InChI Key: LHTXTBHARWTTLH-GHRIWEEISA-N
• Isomeric SMILES: CC/C(=N\NC(=O)C1=NNC(=C1)C2CC2)/C3=CC=CC=C3
• Canonical SMILES: CCC(=NNC(=O)C1=NNC(=C1)C2CC2)C3=CC=CC=C3
• solubility: 36.8 [ug/mL] (The mean of the results at pH 7.4)

Description

5-Cyclopropyl-N-(1-phenylpropylideneamino)-1H-pyrazole-3-carboxamide is a pyrazole-based compound featuring a cyclopropyl substituent at position 5 and a carboxamide group at position 2. This structural motif is common in medicinal chemistry, where pyrazole derivatives are explored for antimicrobial, anticancer, and enzyme-inhibitory activities .

Comparison with Similar Compounds

Structural Variations

The compound’s analogs differ primarily in the substituents attached to the pyrazole core or the carboxamide nitrogen. Key examples include:

Compound Name	Substituent on Carboxamide Nitrogen	Key Functional Groups
5-Cyclopropyl-N-(1-phenylpropylideneamino)-1H-pyrazole-3-carboxamide (Target)	1-Phenylpropylideneamino	Cyclopropyl, phenylpropylidene
5-Cyclopropyl-N-[(3-hydroxy-4-methoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide	3-Hydroxy-4-methoxyphenylmethylideneamino	Hydroxy, methoxy, phenyl
5-Cyclopropyl-N-[(3,4-dimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide	3,4-Dimethoxyphenylmethylideneamino	Methoxy (×2), phenyl
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a)	4-Cyano-1-phenylpyrazol-5-yl	Chloro, methyl, cyano, phenyl

Key Observations :

• Steric Hindrance: The 1-phenylpropylideneamino group in the target compound may impose greater steric hindrance compared to smaller substituents like cyano or methyl groups in compound 3a .

Comparison :

• Yields : Moderate yields (62–71%) are typical for such couplings, suggesting similar efficiency for the target compound.
• Reaction Conditions : The absence of high-temperature steps in implies that the target compound’s synthesis may also proceed under mild conditions.

Physical and Spectroscopic Properties

Property	Target Compound (Hypothetical)	5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a)	5-Cyclopropyl-N-[(3-hydroxy-4-methoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
Melting Point (°C)	Not reported	133–135	Not reported
IR Peaks (cm⁻¹)	Expected C=O (~1630–1680), N-H (~3180)	1636.96 (C=O), 2230.44 (C≡N)	3180.66 (N-H), 1636.96 (C=O)
MS (ESI)	[M+H]+ ~350–400 (estimated)	403.1 ([M+H]+)	Not reported

Notes:

• The target compound’s predicted molecular weight (~350–400 g/mol) aligns with analogs in .
• The absence of a cyano group in the target compound distinguishes its IR profile from compound 3a .